Cas no 23092-70-8 (14a-Morphinan-3,6a-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI))

14a-Morphinan-3,6a-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI) structure
23092-70-8 structure
Product Name:14a-Morphinan-3,6a-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI)
CAS No:23092-70-8
MF:C17H20ClNO3
MW:321.798604011536
CID:255014
PubChem ID:5493275
Update Time:2025-04-19

14a-Morphinan-3,6a-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI) Chemical and Physical Properties

Names and Identifiers

    • 14a-Morphinan-3,6a-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI)
    • (4R,4aS,7S,7aR,12bS)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol,hydrochloride
    • trans-Morphine hydrochloride
    • 23092-70-8
    • DTXSID00177660
    • 14-alpha-Morphinan-3,6-alpha-diol, 7,8-didehydro-4,5-alpha-epoxy-17-methyl-, hydrochloride
    • Inchi: 1S/C17H19NO3.ClH/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18;/h2-5,10-11,13,16,19-20H,6-8H2,1H3;1H/t10-,11-,13+,16+,17+;/m1./s1
    • InChI Key: XCKKIKBIPZJUET-MRCBPORXSA-N
    • SMILES: Cl.O1C2=C(C=CC3C[C@@H]4[C@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)O

Computed Properties

  • Exact Mass: 321.1133
  • Monoisotopic Mass: 321.113171
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 494
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9

Experimental Properties

  • Boiling Point: 476.2°C at 760 mmHg
  • Flash Point: 241.8°C
  • PSA: 52.93
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